2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H10BrF3N2S2/c19-12-5-3-11(4-6-12)10-26-17-13(9-23)14(18(20,21)22)8-15(24-17)16-2-1-7-25-16/h1-8H,10H2
• InChI Key: ZTZQECIOIHQRMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC=C(C=C3)Br
• Molecular Formula: C18H10BrF3N2S2
• Molecular Weight: 455.3 g/mol
• CAS RN: 332110-04-0

Description

2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile, also known as BTTN, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTTN is a nicotinic acetylcholine receptor (nAChR) antagonist, which means it blocks the action of acetylcholine at nAChRs in the brain and peripheral nervous system.

Scientific Research Applications

2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been shown to reduce nicotine self-administration in rats, suggesting its potential use in treating nicotine addiction.

Mechanism of Action

2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is a selective nAChR antagonist that binds to the α4β2 subtype of nAChRs with high affinity. By blocking the action of acetylcholine at nAChRs, this compound reduces the release of dopamine and other neurotransmitters, leading to a reduction in the reinforcing effects of nicotine and other addictive substances. This compound also modulates the activity of other neurotransmitter systems, including glutamate and GABA, which may contribute to its therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the brain and peripheral nervous system, including changes in neurotransmitter release, neuronal activity, and synaptic plasticity. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties. This compound has a relatively long half-life, which allows for sustained effects on nAChRs and other neurotransmitter systems.

Advantages and Limitations for Lab Experiments

2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is a valuable tool for investigating the role of nAChRs in various physiological and pathological processes. This compound has high selectivity and affinity for the α4β2 subtype of nAChRs, which makes it a useful tool for studying the effects of nAChR modulation on behavior, cognition, and neurotransmitter release. However, this compound has limited solubility in water, which may limit its use in certain experimental paradigms.

Future Directions

There are several future directions for research on 2-[(4-bromobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile, including investigating its potential therapeutic applications in neurological disorders, exploring its effects on other neurotransmitter systems, and optimizing its pharmacokinetic properties for clinical use. This compound may also be useful for studying the role of nAChRs in addiction and other behavioral disorders. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in various neurological disorders. Its selective antagonism of nAChRs makes it a valuable tool for investigating the role of nAChRs in behavior, cognition, and neurotransmitter release. Further research is needed to fully understand the potential of this compound as a therapeutic agent.